Cas no 84219-06-7 (Bicyclo[2.2.2]octane-1-acetic acid, 4-butyl-)

Bicyclo[2.2.2]octane-1-acetic acid, 4-butyl- structure
84219-06-7 structure
Product name:Bicyclo[2.2.2]octane-1-acetic acid, 4-butyl-
CAS No:84219-06-7
MF:C14H24O2
MW:224.339164733887
CID:667538
PubChem ID:20257149

Bicyclo[2.2.2]octane-1-acetic acid, 4-butyl- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.2]octane-1-acetic acid, 4-butyl-
    • 2-(1-butyl-4-bicyclo[2.2.2]octanyl)acetic acid
    • (4-Butylbicyclo[2.2.2]octan-1-yl)acetic acid
    • DTXSID30604217
    • SCHEMBL10880985
    • 84219-06-7
    • Inchi: InChI=1S/C14H24O2/c1-2-3-4-13-5-8-14(9-6-13,10-7-13)11-12(15)16/h2-11H2,1H3,(H,15,16)
    • InChI Key: SNECBIYGTZFOBW-UHFFFAOYSA-N
    • SMILES: CCCCC12CCC(CC1)(CC2)CC(=O)O

Computed Properties

  • Exact Mass: 224.177630004g/mol
  • Monoisotopic Mass: 224.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: 4.9

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